N-(3-methoxyphenyl)-5,6,8-trimethyl-10-oxo-3,4,5,10-tetrahydrobenzo[b][1,6]naphthyridine-2(1H)-carboxamide

• IUPAC Name: N-(3-methoxyphenyl)-5,6,8-trimethyl-10-oxo-3,4-dihydro-1H-benzo[b][1,6]naphthyridine-2-carboxamide
• InChI: InChI=1S/C23H25N3O3/c1-14-10-15(2)21-18(11-14)22(27)19-13-26(9-8-20(19)25(21)3)23(28)24-16-6-5-7-17(12-16)29-4/h5-7,10-12H,8-9,13H2,1-4H3,(H,24,28)
• InChI Key: IFWFUTJNMNURLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)C(=O)C3=C(N2C)CCN(C3)C(=O)NC4=CC(=CC=C4)OC)C
• Molecular Formula: C23H25N3O3
• Molecular Weight: 391.5 g/mol

Description

Naphthyridines are important core structures found in a variety of biologically active molecules. They have a wide range of biological activities, such as anti-cancer, anti-proliferative, anti-intestinal nematode and anti-malarial activities. They are also used as the clinical stage inhibitor of protein kinase CK2 for the treatment of cancer and as inhibitors of autotoxins for the treatment of tumors.

Synthesis Analysis

A mild, green, and facile method for the synthesis of naphthyridine derivatives is described in high yields using ionic liquids as a green media. The method involves a three-component reaction of aldehyde, enamine, and tert-butyl 2,4-dioxopiperidine-1-carboxylate.

Chemical Reactions Analysis

The synthesis of naphthyridine derivatives often involves a three-component reaction of aldehyde, enamine, and tert-butyl 2,4-dioxopiperidine-1-carboxylate.

Future Directions

The development of new methods for the synthesis of naphthyridines has been of considerable interest due to their diverse chemical and biological properties. Future research may focus on developing more ecofriendly, safe, and atom-economical approaches for the synthesis of these compounds.